Cas no 26439-43-0 (Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI))

• Product name: Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
• CAS No: 26439-43-0
• MF: C₂₃H₃₄O₅
• MW: 390.51306
• CID: 267459
• PubChem ID: 228500

Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,20-dione,21-(acetyloxy)-17-hydroxy-, (5b)- (9CI)
• 17.α.,21-Dihydroxypregnane-3,20-dione-21-acetate
• 5b-Cholestan-3a,7a,12a,25-tetrol
• 5b-Cholestane-3a,7a,12a,25-tetrol
• 5beta-Cholestane-3alpha,7alpha,12alpha,25-tetrol
• 5beta-Cholestane-3beta,7alpha,12alpha,25-tetrol
• Cholestane-3,7,12,25-tetrol
• SCHEMBL13573796
• [2-(17-hydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate
• 17-hydroxy-3,20-dioxopregnan-21-yl acetate
• DTXSID60949325
• NSC-21459
• 17.alpha.,20-dione-21-acetate
• Pregnane-3, 21-(acetyloxy)-17-hydroxy-, (5.beta.)-
• 26439-43-0
• AKOS005058687
• NSC21459
• MFCD00669326

• Inchi： InChI=1S/C23H34O5/c1-14(24)28-13-20(26)23(27)11-8-19-17-5-4-15-12-16(25)6-9-21(15,2)18(17)7-10-22(19,23)3/h15,17-19,27H,4-13H2,1-3H3/t15?,17-,18+,19+,21+,22+,23+/m1/s1
• InChI Key： SDSTWQKFZBIDEK-MGHCRQHLSA-N
• SMILES： CC(OCC([C@]1(CC[C@H]2[C@@H]3CCC4CC(CC[C@]4(C)[C@H]3CC[C@]12C)=O)O)=O)=O

Computed Properties

• Exact Mass: 390.24100
• Monoisotopic Mass: 390.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 80.67000
• LogP: 3.46150